Methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Brand Name:
Vulcanchem
CAS No.:
123386-99-2
VCID:
VC0054156
InChI:
InChI=1S/C36H36F2N4O4/c1-8-22-18(2)28-16-33-25(13-34(37)38)21(5)27(42-33)14-26-19(3)23(9-11-35(43)45-6)31(40-26)17-32-24(10-12-36(44)46-7)20(4)29(41-32)15-30(22)39-28/h8,13-17,39,42H,1,9-12H2,2-7H3
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C
Molecular Formula:
C36H36F2N4O4
Molecular Weight:
626.7 g/mol
Methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
CAS No.: 123386-99-2
Main Products
VCID: VC0054156
Molecular Formula: C36H36F2N4O4
Molecular Weight: 626.7 g/mol
![Methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate - 123386-99-2](/images/no_structure.jpg)
| CAS No. | 123386-99-2 |
|---|---|
| Product Name | Methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate |
| Molecular Formula | C36H36F2N4O4 |
| Molecular Weight | 626.7 g/mol |
| IUPAC Name | methyl 3-[8-(2,2-difluoroethenyl)-13-ethenyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate |
| Standard InChI | InChI=1S/C36H36F2N4O4/c1-8-22-18(2)28-16-33-25(13-34(37)38)21(5)27(42-33)14-26-19(3)23(9-11-35(43)45-6)31(40-26)17-32-24(10-12-36(44)46-7)20(4)29(41-32)15-30(22)39-28/h8,13-17,39,42H,1,9-12H2,2-7H3 |
| Standard InChIKey | GADUWIMHACFCJF-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C |
| Synonyms | 3(2),3(2)-difluoroprotoporphyrin dimethyl ester |
| PubChem Compound | 3081709 |
| Last Modified | Nov 11 2021 |
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